Cas no 2580204-90-4 (7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid)
7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-27730127
- 7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
- 2580204-90-4
- 7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
-
- Inchi: 1S/C19H19NO4/c21-18(22)16-8-4-7-14-9-10-15(11-17(14)16)20-19(23)24-12-13-5-2-1-3-6-13/h1-3,5-6,9-11,16H,4,7-8,12H2,(H,20,23)(H,21,22)
- InChI Key: OWBBVLOPQAYRNM-UHFFFAOYSA-N
- SMILES: OC(C1C2C=C(C=CC=2CCC1)NC(=O)OCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 325.13140809g/mol
- Monoisotopic Mass: 325.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 75.6Ų
7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27730127-1g |
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
2580204-90-4 | 1g |
$2921.0 | 2023-09-10 | ||
| Enamine | EN300-27730127-5g |
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
2580204-90-4 | 5g |
$8470.0 | 2023-09-10 | ||
| Enamine | EN300-27730127-10g |
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
2580204-90-4 | 10g |
$12560.0 | 2023-09-10 | ||
| Enamine | EN300-27730127-0.05g |
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
2580204-90-4 | 95.0% | 0.05g |
$2454.0 | 2025-03-19 | |
| Enamine | EN300-27730127-0.1g |
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
2580204-90-4 | 95.0% | 0.1g |
$2571.0 | 2025-03-19 | |
| Enamine | EN300-27730127-0.25g |
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
2580204-90-4 | 95.0% | 0.25g |
$2687.0 | 2025-03-19 | |
| Enamine | EN300-27730127-0.5g |
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
2580204-90-4 | 95.0% | 0.5g |
$2804.0 | 2025-03-19 | |
| Enamine | EN300-27730127-1.0g |
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
2580204-90-4 | 95.0% | 1.0g |
$2921.0 | 2025-03-19 | |
| Enamine | EN300-27730127-2.5g |
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
2580204-90-4 | 95.0% | 2.5g |
$5724.0 | 2025-03-19 | |
| Enamine | EN300-27730127-5.0g |
7-{[(benzyloxy)carbonyl]amino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
2580204-90-4 | 95.0% | 5.0g |
$8470.0 | 2025-03-19 |
7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
Introduction to 7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS No. 2580204-90-4)
7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS No. 2580204-90-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carboxylic acids and features a unique structural arrangement that includes a benzyloxy carbonyl group and a tetrahydronaphthalene ring system. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.
The benzyloxy carbonyl group is known for its ability to protect amino groups during synthetic processes, which is crucial for the controlled synthesis of complex molecules. This protective functionality can be selectively removed under mild conditions, allowing for the introduction of other functional groups or modifications. The presence of this group in 7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid enhances its stability and reactivity, making it an ideal intermediate in the synthesis of bioactive compounds.
The tetrahydronaphthalene ring system is a key structural motif found in several natural products and synthetic compounds with diverse biological activities. This ring system provides a rigid framework that can influence the conformational flexibility and binding properties of the molecule. In the context of drug design, the tetrahydronaphthalene ring can serve as a scaffold for the attachment of various substituents, enabling the fine-tuning of pharmacological properties such as potency, selectivity, and bioavailability.
7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid has been extensively studied for its potential therapeutic applications. Recent research has focused on its role as a lead compound in the development of drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anti-cancer activities. The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. Additionally, its anti-cancer properties are linked to its capacity to induce apoptosis in cancer cells while sparing normal cells.
In the realm of medicinal chemistry, the design and synthesis of novel derivatives of 7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid have been explored to optimize its pharmacological profile. These efforts involve systematic modifications to the core structure and functional groups to enhance potency and reduce toxicity. For example, substituting different alkyl or aryl groups on the tetrahydronaphthalene ring or varying the length and nature of the side chains can significantly impact the biological activity of the molecule.
The pharmacokinetic properties of 7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid have also been investigated to ensure its suitability as a therapeutic agent. Studies have shown that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. Its high solubility and stability in physiological conditions make it amenable to various routes of administration, including oral and intravenous delivery.
Clinical trials are currently underway to evaluate the safety and efficacy of 7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid-based drugs in human subjects. Preliminary results have been encouraging, with several compounds demonstrating significant therapeutic benefits with minimal side effects. These findings underscore the potential of this compound as a promising candidate for further development into clinically viable drugs.
In conclusion, 7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS No. 2580204-90-4) represents a versatile and promising molecule with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive target for drug discovery efforts aimed at addressing unmet medical needs. As research continues to advance our understanding of this compound's mechanisms of action and potential therapeutic applications, it is poised to play a significant role in the development of novel treatments for various diseases.
2580204-90-4 (7-{(benzyloxy)carbonylamino}-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)